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Compound of Interest

Compound Name: 3-Methyl-3-hexanol

Cat. No.: B1585239 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Laboratory

Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 3-Methyl-3-hexanol in a laboratory setting. Adherence to these guidelines is

paramount for ensuring the safety of all personnel and the integrity of your research.

Key Safety and Physical Properties
While specific occupational exposure limits such as Permissible Exposure Limits (PELs) have

not been established for 3-Methyl-3-hexanol, a comprehensive understanding of its physical

and chemical properties is vital for safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1585239?utm_src=pdf-interest
https://www.benchchem.com/product/b1585239?utm_src=pdf-body
https://www.benchchem.com/product/b1585239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₁₆O [1][2]

Molecular Weight 116.20 g/mol [2][3][4]

Appearance Colorless liquid [1]

Boiling Point 143 °C [1]

Flash Point 45 °C [1]

Density 0.823 g/cm³ [1]

Vapor Pressure 2.2 mmHg at 25°C [1]

Water Solubility 11.76 g/L at 25°C [1]

Personal Protective Equipment (PPE) Protocol
The following personal protective equipment is mandatory when handling 3-Methyl-3-hexanol
to minimize exposure and ensure personal safety.

Equipment Specification Rationale

Eye Protection Chemical safety goggles
Protects against splashes and

vapors.

Hand Protection
Nitrile or other chemical-

resistant gloves

Prevents skin contact and

absorption.

Body Protection Flame-resistant lab coat
Protects against splashes and

potential fire hazards.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. A NIOSH-

approved respirator may be

required for large quantities or

in case of spills.

Minimizes inhalation of vapors.
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The following diagram outlines the standard operating procedure for the safe handling of 3-
Methyl-3-hexanol from procurement to disposal.

Safe Handling Workflow for 3-Methyl-3-hexanol

Preparation

Handling & Experimentation

Waste Management & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Use Non-Sparking Tools

Proceed to Handling

Keep Away from Ignition Sources

Dispense and Use

Collect Waste in a Labeled, Sealed Container

After Experiment

Store Waste in a Designated Area

Arrange for Professional Disposal
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Click to download full resolution via product page

A procedural diagram for the safe laboratory handling of 3-Methyl-3-hexanol.

Detailed Experimental Protocols
Handling and Storage Procedure:

Pre-Handling:

Thoroughly review the Safety Data Sheet (SDS) for 3-Methyl-3-hexanol before

commencing any work.

Ensure that a properly functioning chemical fume hood is available and in use.

Verify the location and accessibility of the nearest safety shower and eyewash station.

Assemble all necessary materials and equipment before handling the chemical.

Handling:

Always wear the prescribed Personal Protective Equipment (PPE).

Handle 3-Methyl-3-hexanol in a well-ventilated area, preferably within a chemical fume

hood, to minimize vapor inhalation.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources as the substance is

flammable.[5][6]

Use only non-sparking tools when opening and handling containers.[5][6]

Ground and bond containers when transferring material to prevent static electricity

buildup.

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Store away from incompatible materials such as strong oxidizing agents.

The storage area should be clearly labeled, and access restricted to authorized personnel.

Disposal Plan:
Waste Collection:

Collect all waste containing 3-Methyl-3-hexanol in a designated, properly labeled, and

sealed hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Waste Storage:

Store the hazardous waste container in a designated, secure, and well-ventilated area,

away from heat and ignition sources.

Ensure the storage area has secondary containment to manage potential leaks.

Disposal:

Dispose of the hazardous waste through a licensed and certified hazardous waste

disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not pour

down the drain.[7]

Emergency Procedures: Spill and Exposure
Response
Spill Response:

Small Spills (manageable by trained personnel):

Evacuate all non-essential personnel from the immediate area.
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If the spill is flammable, eliminate all ignition sources.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[6]

Clean the spill area with a suitable solvent, followed by soap and water.

Ventilate the area thoroughly.

Large Spills:

Immediately evacuate the laboratory and alert others in the vicinity.

Activate the nearest fire alarm if there is a risk of fire.

Close the laboratory doors to contain the vapors.

Contact the institution's emergency response team or the local fire department from a safe

location.

Provide them with the name of the chemical, the estimated quantity spilled, and the

location.

Exposure Response:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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